Cas no 117678-98-5 (Tris(4-cyanophenyl)methanol)
Tris(4-cyanophenyl)methanol structure
Product Name:Tris(4-cyanophenyl)methanol
CAS No:117678-98-5
MF:C22H13N3O
MW:335.358124494553
CID:1063156
PubChem ID:14292461
Update Time:2025-04-20
Tris(4-cyanophenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Tris(4-cyanophenyl)methanol
- 4,4',4''-tricyanotriphenylmethanol
- DB-267048
- 117678-98-5
- 4,4',4''-(Hydroxymethanetriyl)tribenzonitrile
- 4-[bis(4-cyanophenyl)-hydroxymethyl]benzonitrile
- A928107
-
- Inchi： 1S/C22H13N3O/c23-13-16-1-7-19(8-2-16)22(26,20-9-3-17(14-24)4-10-20)21-11-5-18(15-25)6-12-21/h1-12,26H
- InChI Key： KXPKKUWZSWVEMW-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C#N)=CC=1)(C1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 335.105862047g/mol
- Monoisotopic Mass: 335.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 91.6Ų
Tris(4-cyanophenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T887870-25mg |
Tris(4-cyanophenyl)methanol |
117678-98-5 | 25mg |
$173.00 | 2023-05-17 | ||
| TRC | T887870-250mg |
Tris(4-cyanophenyl)methanol |
117678-98-5 | 250mg |
$1326.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475748-25 mg |
Tris(4-cyanophenyl)methanol, |
117678-98-5 | 25mg |
￥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475748-25mg |
Tris(4-cyanophenyl)methanol, |
117678-98-5 | 25mg |
￥2482.00 | 2023-09-05 |
Tris(4-cyanophenyl)methanol Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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